Cas no 1352244-77-9 (1-bromo-2-fluoro-4-methoxy-5-nitro-benzene)

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene structure
1352244-77-9 structure
Product Name:1-bromo-2-fluoro-4-methoxy-5-nitro-benzene
CAS No:1352244-77-9
MF:C7H5BrFNO3
MW:250.021904706955
MDL:MFCD11847609
CID:2197151
PubChem ID:53403268
Update Time:2024-11-02

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-4-bromo-5-fluoroanisole
    • 1-bromo-2-fluoro-4-methoxy-5-nitrobenzene
    • DHSGXAGGBXJPEL-UHFFFAOYSA-N
    • 4-Bromo-5-fluoro-2-nitroanisole
    • TRA0077827
    • AK300546
    • 1-bromo-2-fluoro-4-methoxy-5-nitro-benzene
    • DS-11669
    • CS-0041445
    • FD10722
    • MFCD11847609
    • SY117277
    • DB-338642
    • 1352244-77-9
    • CEC24477
    • AKOS024257979
    • SCHEMBL12491675
    • MDL： MFCD11847609
    • Inchi： 1S/C7H5BrFNO3/c1-13-7-3-5(9)4(8)2-6(7)10(11)12/h2-3H,1H3
    • InChI Key： DHSGXAGGBXJPEL-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])OC)F

Computed Properties

  • Exact Mass: 248.94368g/mol
  • Monoisotopic Mass: 248.94368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 2.5

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Pricemore >>

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1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Production Method

Production Method 1

345-24-4 345-24-4
1352244-77-9 1352244-77-9
935288-20-3 935288-20-3
Reaction Conditions
1.1 Reagents: Sodium methoxide ;  2 h, 0 °C
Reference
Macrocyclic compounds as ALK, FAK and JAK2 inhibitors and their preparation and use for the treatment of ALK-, FAK- and JAK2-mediated diseases
, World Intellectual Property Organization, , ,

Production Method 2

345-24-4 345-24-4
1352244-77-9 1352244-77-9
935288-20-3 935288-20-3
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, 0 °C; 20 h, rt
Reference
Carboxamide and sulfonamide derivatives useful as TEAD modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

345-24-4 345-24-4
1352244-77-9 1352244-77-9
935288-20-3 935288-20-3
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, 0 °C
Reference
Design, Synthesis, and Anaplastic Lymphoma Kinase (ALK) Inhibitory Activity for a Novel Series of 2,4,8,22-Tetraazatetracyclo[14.3.1.13,7.19,13]docosa-1(20),3(22),4,6,9(21),10,12,16,18-nonaene Macrocycles
Breslin, Henry J.; Lane, Brandon M.; Ott, Gregory R.; Ghose, Arup K.; Angeles, Thelma S.; et al, Journal of Medicinal Chemistry, 2012, 55(1), 449-464

Production Method 4

345-24-4 345-24-4
1352244-77-9 1352244-77-9
935288-20-3 935288-20-3
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, 0 °C; 20 h, rt
Reference
Preparation of N-pyridinyl and N-benzofuranyl carboxamides and their analogs useful as TEAD modulators
, World Intellectual Property Organization, , ,

Production Method 5

345-24-4 345-24-4
1352244-77-9 1352244-77-9
935288-20-3 935288-20-3
Reaction Conditions
1.1 Solvents: Methanol ;  0 °C; 10 h, rt; 8 h, reflux
Reference
Heterocyclic compounds as bromodomain inhibitors and their preparation
, World Intellectual Property Organization, , ,

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Raw materials

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Preparation Products

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Suppliers

Amadis Chemical Company Limited
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(CAS:1352244-77-9)1-bromo-2-fluoro-4-methoxy-5-nitro-benzene
Order Number:A1053854
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:38
Price ($):579.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1352244-77-9)1-bromo-2-fluoro-4-methoxy-5-nitro-benzene
A1053854
Purity:99%
Quantity:100g
Price ($):579.0
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